Cas no 1396792-24-7 ((2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone)

• Product Name: (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone
• CAS No: 1396792-24-7
• MF: C₁₁H₁₀ClN₅O₂
• MW: 279.682400226593
• CID: 5901611
• PubChem ID: 71791527
• Update Time: 2025-11-06

(2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6237-2330
• AKOS024541480
• 1396792-24-7
• [2-(4-chlorophenyl)tetrazol-5-yl]-(3-hydroxyazetidin-1-yl)methanone
• (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone
• 1-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]azetidin-3-ol
• VU0538945-1

• Inchi： 1S/C11H10ClN5O2/c12-7-1-3-8(4-2-7)17-14-10(13-15-17)11(19)16-5-9(18)6-16/h1-4,9,18H,5-6H2
• InChI Key： MXXMTRDJBHQPJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1N=NC(C(N2CC(C2)O)=O)=N1

Computed Properties

• Exact Mass: 279.0523023g/mol
• Monoisotopic Mass: 279.0523023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone

Introduction to (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone (CAS No. 1396792-24-7)

(2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone (CAS No. 1396792-24-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of tetrazole and azetidine, two functional groups that are widely studied for their potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various biological activities, including anti-inflammatory, anti-cancer, and cardiovascular effects.

The chemical structure of (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone consists of a tetrazole ring attached to a chlorinated phenyl group and an azetidine ring with a hydroxyl substituent. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The tetrazole moiety is known for its ability to mimic carboxylic acid functionalities, making it useful in the design of bioisosteres. Meanwhile, the azetidine ring provides additional structural rigidity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The cardiovascular effects of (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone have also been explored. Research suggests that this compound can exert protective effects on the cardiovascular system by reducing oxidative stress and inflammation. These properties make it a potential candidate for the treatment of cardiovascular diseases such as atherosclerosis and hypertension.

The pharmacokinetic profile of (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone

Clinical trials are currently underway to evaluate the safety and efficacy of (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone

In conclusion, (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(3-hydroxyazetidin-1-yl)methanone